Cas no 2138054-95-0 (N-{5-azaspiro[3.4]octan-8-yl}-2-nitrobenzene-1-sulfonamide)

• Product Name: N-{5-azaspiro[3.4]octan-8-yl}-2-nitrobenzene-1-sulfonamide
• CAS No: 2138054-95-0
• MF: C₁₃H₁₇N₃O₄S
• MW: 311.356781721115
• CID: 5841800
• PubChem ID: 165947855
• Update Time: 2025-06-07

N-{5-azaspiro[3.4]octan-8-yl}-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1169430
• N-{5-azaspiro[3.4]octan-8-yl}-2-nitrobenzene-1-sulfonamide
• 2138054-95-0

• Inchi： 1S/C13H17N3O4S/c17-16(18)10-4-1-2-5-11(10)21(19,20)15-12-6-9-14-13(12)7-3-8-13/h1-2,4-5,12,14-15H,3,6-9H2
• InChI Key： YPOYHCXLRJQVII-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC1CCNC21CCC2)(=O)=O

Computed Properties

• Exact Mass: 311.09397721g/mol
• Monoisotopic Mass: 311.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 112Ų